Cas no 1048649-31-5 (3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride)

• Product Name: 3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride
• CAS No: 1048649-31-5
• MF: C₁₂H₁₄ClFN₂O₂S
• MW: 304.768164157867
• MDL: MFCD03941512
• CID: 4569560
• Update Time: 2025-06-13

3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride

• MDL： MFCD03941512
• Inchi： 1S/C12H13FN2O2S.ClH/c13-8-1-3-9(4-2-8)15-11(16)7-10(12(15)17)18-6-5-14;/h1-4,10H,5-7,14H2;1H
• InChI Key： YKKNZWPEIQKCOU-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)N1C1C=CC(F)=CC=1)SCCN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride

Introduction to 3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride (CAS No. 1048649-31-5)

3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride, identified by the CAS number 1048649-31-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidinedione class, characterized by its unique structural framework that integrates a fluorinated aromatic ring, a thioether moiety, and an aminoethyl side chain. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in medicinal chemistry and drug development.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, making it more suitable for various biochemical assays and pharmaceutical formulations. The presence of the 4-fluorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets, such as enzymes and receptors. This aspect has been extensively explored in recent research, particularly in the design of small-molecule inhibitors.

In recent years, there has been a surge in interest regarding fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The pyrrolidinedione core in this compound serves as an excellent scaffold for developing novel therapeutic agents. Its rigid bicyclic structure provides a stable platform for further functionalization, while the thioether linkage introduces flexibility and reactivity that can be exploited for covalent binding to biological targets.

One of the most compelling aspects of 3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride is its potential as a precursor in the synthesis of bioactive molecules. The aminoethyl side chain can participate in hydrogen bonding interactions or serve as a linker for further derivatization, enabling the creation of complex molecular architectures. This versatility has made it a valuable building block in synthetic organic chemistry.

Recent advancements in computational chemistry have facilitated the rational design of such compounds by predicting their binding modes and affinities to biological targets. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations indicate potential binding to enzymes implicated in inflammation and cancer metabolism, although further experimental validation is necessary.

The thioether group within the molecule is particularly noteworthy due to its ability to form stable bonds with biological targets through disulfide linkages or as part of Michael addition reactions. This reactivity has been leveraged in the development of probes for protein-protein interaction studies and as a warhead in drug discovery campaigns targeting cysteine-rich enzymes.

The fluorophenyl ring not only contributes to the compound's lipophilicity but also influences its electronic properties, which can be critical for optimizing pharmacological activity. Fluorine atoms are known to enhance binding interactions by increasing electrostatic interactions or by participating in π-stacking interactions with aromatic residues in proteins.

In terms of synthetic methodologies, this compound exemplifies the growing trend toward multicomponent reactions (MCRs) that streamline the construction of complex molecular frameworks. The combination of fluorinated aromatic precursors with thiol-containing reagents under appropriate conditions can yield this target molecule efficiently. Such approaches align with green chemistry principles by reducing waste and improving atom economy.

From a medicinal chemistry perspective, analogues of this compound have been synthesized to explore structure-activity relationships (SAR). By varying substituents on the pyrrolidinedione core or introducing different functional groups into the aminoethyl side chain, researchers can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic behavior. These SAR studies are essential for identifying lead compounds that can progress into clinical development.

The use of high-throughput screening (HTS) technologies has accelerated the identification of promising candidates derived from scaffolds like this one. HTS allows researchers to rapidly evaluate thousands of compounds against biological targets, providing valuable data points for optimizing drug-like properties early in the discovery process.

Efforts are also underway to explore alternative synthetic routes that improve scalability and cost-efficiency without compromising purity or yield. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex heterocycles like this one under milder conditions and with reduced solvent consumption—a critical consideration for industrial applications.

The potential applications of 3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique structural features make it amenable to modifications that could enhance its performance as an intermediate or active ingredient in specialized formulations.

In conclusion,3-[(2-aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride (CAS No. 1048649-31-5) represents a promising candidate for further exploration in drug discovery and synthetic chemistry. Its distinctive structural attributes—comprising a fluorinated aromatic ring,pyrrolidinedione core, thioether linkage,and aminoethyl side chain—position it as a versatile scaffold with broad applicability across multiple scientific disciplines. Continued research into its chemical reactivity,pharmacological potential,and synthetic feasibility will undoubtedly contribute valuable insights into future therapeutic strategies.